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Compound of Interest

Compound Name: Aniline-13C6

Cat. No.: B144447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Aniline-13C6, a stable

isotope-labeled compound critical for a range of applications in research and development.

This document details its chemical and physical properties, outlines key experimental

protocols, and visualizes relevant pathways and workflows to support its effective

implementation in the laboratory.

Core Properties and Specifications
Aniline-13C6 is a form of aniline in which all six carbon atoms in the benzene ring are the 13C

isotope. This isotopic labeling provides a distinct mass shift, making it an invaluable tool for

mass spectrometry-based applications.
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Property Value Citations

CAS Number 100849-37-4 [1]

Molecular Formula ¹³C₆H₇N [1]

Molecular Weight 99.08 g/mol [1]

Isotopic Purity ≥99 atom % ¹³C [1]

Chemical Purity ≥98% [2]

Appearance Liquid [1]

Melting Point -6 °C (lit.) [1]

Boiling Point 184 °C (lit.) [1]

Density 1.087 g/mL at 25 °C [1]

Refractive Index n20/D 1.586 (lit.) [1]

Storage Temperature 2-8°C [1]

Solubility

DMF: 30 mg/ml, DMSO: 30

mg/ml, Ethanol: 30 mg/ml,

Ethanol:PBS (pH 7.2) (1:4): 0.2

mg/ml

SMILES String
N[13c]1[13cH][13cH][13cH]

[13cH][13cH]1
[1]

InChI Key
PAYRUJLWNCNPSJ-

IDEBNGHGSA-N
[1]

Applications in Research and Development
Aniline-13C6 serves as a critical tool in a variety of scientific disciplines:

Metabolic Studies: As a stable isotope tracer, it is used to investigate the biotransformation of

aromatic amines.[1] The labeled aniline can be introduced into biological systems, and its

metabolic fate can be tracked using mass spectrometry to elucidate metabolic pathways and

identify novel metabolites.[3]
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Quantitative Analysis: It is widely used as an internal standard for the accurate quantification

of aniline and its derivatives in complex matrices, such as environmental samples.[1][4]

Isotope dilution mass spectrometry using Aniline-13C6 can correct for matrix effects and

variations in sample preparation.

Chemical Synthesis: Aniline-13C6 is a versatile building block for the synthesis of other ¹³C-

labeled compounds.[2] This includes the preparation of labeled drug molecules, metabolites,

and probes for use in drug discovery and development. For example, it can be used in the

synthesis of ¹³C₆-labeled derivatives of tryptophan and indole.[2]

Proteomics and Glycomics: In quantitative proteomics, aniline-containing reagents are used

for isotopic labeling of glycans to enable their analysis by mass spectrometry. The use of

¹²C₆ and ¹³C₆ aniline allows for differential labeling and relative quantification of N-glycans

from different samples.

Experimental Protocols
Protocol 1: Quantification of Aniline in Wastewater using
Aniline-13C6 as an Internal Standard by GC-MS
This protocol is adapted from EPA methodologies for the analysis of aniline derivatives in

environmental samples.

1. Scope and Application: This method is for the determination of aniline in industrial

wastewater samples using gas chromatography-mass spectrometry (GC-MS) with Aniline-
13C6 as an internal standard for accurate quantification.

2. Reagents and Standards:

Aniline (analytical standard)

Aniline-13C6 (≥99 atom % ¹³C)

Methylene chloride (pesticide grade)

Sodium hydroxide (1.0 M)

Anhydrous sodium sulfate
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Methanol (HPLC grade)

Stock Standard Solutions (1000 mg/L): Prepare by accurately weighing and dissolving

aniline and Aniline-13C6 in methanol.

3. Sample Preparation:

Collect a 1-liter wastewater sample.

Spike the sample with a known amount of the Aniline-13C6 internal standard solution.

Adjust the pH of the sample to >11 with 1.0 M sodium hydroxide.[5]

Perform a liquid-liquid extraction by transferring the sample to a separatory funnel and

extracting twice with 60 mL of methylene chloride.

Combine the methylene chloride extracts and dry by passing through a column of anhydrous

sodium sulfate.[5]

Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish apparatus.

4. GC-MS Analysis:

GC System: Gas chromatograph equipped with a capillary column (e.g., DB-5ms).

Injector: Splitless mode, 250°C.

Oven Program: Initial temperature of 60°C, hold for 2 min, then ramp at 10°C/min to 280°C

and hold for 5 min.

Carrier Gas: Helium at a constant flow of 1 mL/min.

MS System: Quadrupole mass spectrometer.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Mode: Selected Ion Monitoring (SIM).

Monitor characteristic ions for aniline (e.g., m/z 93, 66).
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Monitor characteristic ions for Aniline-13C6 (e.g., m/z 99, 72).

5. Quantification: Create a calibration curve by analyzing a series of standards containing

known concentrations of aniline and a fixed concentration of Aniline-13C6. The concentration

of aniline in the sample is determined by comparing the ratio of the peak area of the analyte to

the peak area of the internal standard against the calibration curve.

Sample Preparation GC-MS Analysis

Quantification

1. Collect 1L Wastewater 2. Spike with Aniline-13C6 3. Adjust pH > 11 4. Liquid-Liquid Extraction
(Methylene Chloride)

5. Dry Extract
(Sodium Sulfate) 6. Concentrate to 1 mL Inject 1 µL of Extract Separation on DB-5ms Column Detection by MS (SIM Mode)

Calculate Peak Area Ratios
(Aniline / Aniline-13C6)Generate Calibration Curve Determine Aniline Concentration

Click to download full resolution via product page

Experimental workflow for aniline quantification in wastewater.

Protocol 2: General Workflow for a Stable Isotope
Tracing Study of Aniline Metabolism
This protocol outlines a general approach for using Aniline-13C6 to trace its metabolic fate in a

cell culture model.

1. Cell Culture and Labeling:

Culture cells of interest (e.g., primary hepatocytes) to mid-logarithmic growth phase.

Replace the standard culture medium with a medium containing a known concentration of

Aniline-13C6.

Incubate the cells for a desired period to allow for the uptake and metabolism of the labeled

compound.
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2. Metabolite Extraction:

Rapidly quench metabolism by aspirating the medium and washing the cells with ice-cold

phosphate-buffered saline (PBS).

Lyse the cells and extract metabolites using a cold solvent mixture (e.g., 80:20

methanol:water).

Separate the polar metabolites from lipids and proteins by centrifugation.

3. LC-MS/MS Analysis:

Analyze the polar metabolite extract using liquid chromatography-mass spectrometry (LC-

MS/MS).

Use a high-resolution mass spectrometer to detect and identify metabolites containing the

¹³C label.

The mass shift of +6 Da will indicate metabolites derived from Aniline-13C6.

Fragment the labeled parent ions (MS/MS) to aid in structural elucidation.

4. Data Analysis:

Process the LC-MS/MS data to identify and quantify the labeled metabolites.

Map the identified metabolites onto known biotransformation pathways of aniline to

determine the metabolic flux.

Cell Labeling Metabolite Extraction LC-MS/MS Analysis Data Analysis

Culture Cells Incubate with Aniline-13C6 Quench Metabolism Extract with Cold Solvent Separate Polar Metabolites Inject Polar Extract Detect 13C-Labeled Metabolites Fragment for Structural ID Identify & Quantify Metabolites Map to Metabolic Pathways

Click to download full resolution via product page
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Workflow for stable isotope tracing of aniline metabolism.

Signaling and Metabolic Pathways
Aniline Biotransformation
The metabolism of aniline primarily occurs in the liver and involves both Phase I and Phase II

enzymatic reactions. The major pathway involves the oxidation of aniline to various

hydroxylated and conjugated metabolites. The use of Aniline-13C6 allows for the precise

tracking of these transformations.[6]

Aniline-13C6

N-Hydroxyaniline-13C6

Phase I
(Oxidation)

p-Aminophenol-13C6

Phase I
(Hydroxylation)

Aniline-13C6 Conjugates
(e.g., Glucuronides)

Phase II
(Conjugation)

Nitrosobenzene-13C6

Oxidation

p-Aminophenol-13C6 Conjugates
(e.g., Sulfates, Glucuronides)

Phase II
(Conjugation)

Click to download full resolution via product page

Simplified metabolic pathway of Aniline-13C6.

Role in Drug Development and Signaling Pathway
Analysis
Many therapeutic agents contain an aniline or aniline-like moiety. The metabolic fate of these

drugs can significantly impact their efficacy and safety. Aniline derivatives have been shown to

modulate various signaling pathways, including the Epidermal Growth Factor Receptor (EGFR)

pathway, which is crucial in cell proliferation and is often dysregulated in cancer.
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Aniline-13C6 can be used to synthesize ¹³C-labeled versions of aniline-containing drugs.

These labeled drugs can then be used in cell-based assays to:

Quantify the uptake and metabolism of the drug.

Identify the drug's target proteins through techniques like thermal proteome profiling.

Trace the impact of the drug on downstream metabolic pathways that are regulated by the

target signaling pathway.
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Drug Action & Analysis

Signaling Pathway

Metabolic Impact

Aniline-containing Drug-13C6
(Synthesized from Aniline-13C6)

Target Protein
(e.g., EGFR)

Inhibition

RAS

RAF

MEK

ERK

Cell Proliferation Downstream Metabolites

Regulation

LC-MS Analysis of
13C-Labeled Metabolites

Click to download full resolution via product page

Logical relationship for using Aniline-13C6 in drug development.
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Safety Information
Aniline is a hazardous substance and should be handled with appropriate safety precautions.

Hazard Statements: Toxic if swallowed, in contact with skin, or if inhaled. May cause an

allergic skin reaction, causes serious eye damage, and is suspected of causing genetic

defects and cancer. Causes damage to organs (blood) through prolonged or repeated

exposure and is very toxic to aquatic life with long-lasting effects.[1]

Precautionary Statements: Avoid release to the environment. Wear protective

gloves/protective clothing/eye protection/face protection. If swallowed, immediately call a

poison center or doctor.[1]

Signal Word: Danger[1]

Users should always consult the Safety Data Sheet (SDS) for complete and up-to-date safety

information before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Aniline-13C6 (CAS: 100849-37-4): A Comprehensive
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144447#aniline-13c6-cas-number-100849-37-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b144447#aniline-13c6-cas-number-100849-37-4
https://www.benchchem.com/product/b144447#aniline-13c6-cas-number-100849-37-4
https://www.benchchem.com/product/b144447#aniline-13c6-cas-number-100849-37-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b144447?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

